![molecular formula C18H28N2O4S B4115233 (3S*,4S*)-4-(3-methoxyphenyl)-1'-(methylsulfonyl)-1,4'-bipiperidin-3-ol](/img/structure/B4115233.png)
(3S*,4S*)-4-(3-methoxyphenyl)-1'-(methylsulfonyl)-1,4'-bipiperidin-3-ol
Overview
Description
(3S*,4S*)-4-(3-methoxyphenyl)-1'-(methylsulfonyl)-1,4'-bipiperidin-3-ol is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of (3S*,4S*)-4-(3-methoxyphenyl)-1'-(methylsulfonyl)-1,4'-bipiperidin-3-ol is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in certain brain regions, which may contribute to its therapeutic effects. Additionally, it has been shown to decrease the release of glutamate and GABA, which may also contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using (3S*,4S*)-4-(3-methoxyphenyl)-1'-(methylsulfonyl)-1,4'-bipiperidin-3-ol in lab experiments is its specificity for dopamine D2 and serotonin 5-HT1A receptors. This allows for more targeted investigations into the mechanisms of action and potential therapeutic applications. However, one limitation is that its effects may vary depending on the animal model used, which may limit its translational potential.
Future Directions
There are several future directions for research on (3S*,4S*)-4-(3-methoxyphenyl)-1'-(methylsulfonyl)-1,4'-bipiperidin-3-ol. One direction is to investigate its potential use in the treatment of drug addiction and withdrawal symptoms. Additionally, further investigations into its mechanism of action and potential therapeutic applications may lead to the development of new treatments for psychiatric disorders. Finally, investigations into its effects on other neurotransmitter systems may provide further insight into its potential therapeutic applications.
Scientific Research Applications
(3S*,4S*)-4-(3-methoxyphenyl)-1'-(methylsulfonyl)-1,4'-bipiperidin-3-ol has been studied extensively for its potential therapeutic applications. It has been shown to have antipsychotic, antidepressant, and anxiolytic effects in animal models. Additionally, it has been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms.
properties
IUPAC Name |
(3S,4S)-4-(3-methoxyphenyl)-1-(1-methylsulfonylpiperidin-4-yl)piperidin-3-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O4S/c1-24-16-5-3-4-14(12-16)17-8-9-19(13-18(17)21)15-6-10-20(11-7-15)25(2,22)23/h3-5,12,15,17-18,21H,6-11,13H2,1-2H3/t17-,18+/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRHRBPUPRNTWKT-ZWKOTPCHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2CCN(CC2O)C3CCN(CC3)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)[C@@H]2CCN(C[C@H]2O)C3CCN(CC3)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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